Cas no 1806862-71-4 (3-Amino-4-bromo-5-nitropyridine)

• Product Name: 3-Amino-4-bromo-5-nitropyridine
• CAS No: 1806862-71-4
• MF: C₅H₄BrN₃O₂
• MW: 218.008159637451
• CID: 4898692
• Update Time: 2023-08-20

3-Amino-4-bromo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-5-nitropyridine

• Inchi： 1S/C5H4BrN3O2/c6-5-3(7)1-8-2-4(5)9(10)11/h1-2H,7H2
• InChI Key： YRLPNAGJRAXCTE-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 0.7
• Topological Polar Surface Area: 84.7